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Compound of Interest

Compound Name: 3-(Prop-2-yn-1-yl)piperidine
CAS No.: 1567062-48-9
Cat. No.: B2837708
Get Quote
. J

Application Note: Comprehensive Analytical Characterization of 3-(Prop-2-yn-1-yl)piperidine

Executive Summary

3-(Prop-2-yn-1-yl)piperidine (CAS 1567062-48-9) is a high-value heterocyclic building block
used in the synthesis of pharmaceutical candidates, particularly those targeting GPCRs and
enzymes via "click chemistry" (CUAAC) modification of the terminal alkyne.

Characterizing this molecule presents specific analytical challenges:

o Lack of Chromophore: The piperidine ring and non-conjugated alkyne lack significant UV
absorbance above 210 nm, rendering standard HPLC-UV ineffective without derivatization.

« Chirality: The C3-position is a stereocenter, requiring robust enantiomeric excess (ee)
determination.

+ Basicity: As a secondary amine, it exhibits peak tailing on silanol-active stationary phases.
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This guide provides a validated, multimodal analytical workflow to ensure the identity, purity,
and stereochemical integrity of this intermediate.

Physicochemical Profile

Property Value | Description

IUPAC Name 3-(prop-2-yn-1-yl)piperidine

CAS (Free Base) 1567062-48-9

CAS (HCI salt) 1885090-91-4
C

Molecular Formula H
N

Molecular Weight 123.20 g/mol (Free Base)

Appearance Co’orless oil (Free Base) or White hygroscopic
solid (HCI Salt)

pKa (Calculated) ~11.0 (Piperidine NH)

Solubility Soluble in MeOH, DCM, DMSO, Water (low pH).

[1]

Structural Identity (Spectroscopy)
Nuclear Magnetic Resonance (NMR)

The

H NMR spectrum is diagnostic.[1][2] The key connectivity is the propargyl group attached to the
C3 piperidine ring.

e Solvent: CDCI
(with TMS).

o Key Assignments:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.rsc.org/suppdata/c6/ra/c6ra18810a/c6ra18810a1.pdf
https://www.rsc.org/suppdata/c6/ra/c6ra18810a/c6ra18810a1.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/nj/d4nj00235k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2837708?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o 1.98 ppm (t,

Hz, 1H): Terminal alkyne proton (

C-H). The triplet arises from long-range coupling to the propargyl methylene.
o 2.15 ppm (dd,

Hz, 2H): Propargyl methylene (

).

o 2.50 - 3.10 ppm (m, 4H): Piperidine ring protons adjacent to Nitrogen (C2-H and C6-H).
Broadening may occur due to NH exchange.

o 1.10 - 1.80 ppm (m, 5H): Remaining ring protons (C3-H, C4-H, C5-H).
 Critical Quality Attribute (CQA): Absence of an N-propargyl signal (singlet/doublet around

3.3 ppm) confirms the substituent is on Carbon-3, not Nitrogen.

Infrared Spectroscopy (FT-IR)

e 3295 cm

: Sharp, strong

C-H stretch (Terminal Alkyne).
e 2115cm

: Weak C

C stretch.

e 3300-3500 cm

: Broad N-H stretch (Secondary Amine).

Mass Spectrometry (HRMS)

o Method: ESI+ (Electrospray lonization).
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e Observed Mass: [M+H]

=124.1126 (Calc: 124.1121).

e Fragmentation: Loss of propargyl radical (
) is a common pathway.

Purity Determination (Chromatography)

Due to the lack of UV chromophore, two strategies are recommended: Derivatization (Method
A) for high sensitivity UV detection, or GC-FID (Method B) for direct analysis of the volatile free
base.

Method A: HPLC-UV via Benzoyl Chloride Derivatization
(Recommended)

This method converts the UV-inactive secondary amine into a UV-active benzamide, enabling
standard detection at 254 nm.

Protocol:

o Sample Prep: Dissolve 10 mg sample in 1 mL Acetonitrile. Add 20 uL Triethylamine (base)
and 15 pL Benzoyl Chloride. Vortex and incubate at RT for 10 mins. Quench with 100 pL
water.

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 um.
» Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.[2][3]
o Gradient: 10% B to 90% B over 15 mins.

e Detection: UV @ 254 nm.
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» Retention: The benzamide derivative elutes significantly later than the solvent front, providing
a sharp, symmetrical peak.

Method B: GC-FID (Direct Analysis)

Ideal for the free base form.

Column: DB-1 or HP-5 (Non-polar), 30m x 0.32mm.
e Inlet: 250°C, Split 20:1.

e Oven: 60°C (hold 2 min)

20°C/min

280°C.

o Detector: FID @ 300°C.

e Note: If analyzing the HCI salt, perform a "free-basing"” extraction (DCM/NaOH) prior to
injection to prevent inlet liner degradation.

Chiral Resolution (Enantiomeric Excess)

The 3-position is a chiral center. Separation of (

) and (
) enantiomers is critical for pharmaceutical applications.

Method: Chiral Normal Phase HPLC
e Column: Chiralpak 1G or Chiralpak AD-H (Amylose-based).
e Mobile Phase: Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).
o Note: Diethylamine (DEA) is mandatory to suppress peak tailing of the secondary amine.

e Flow Rate: 1.0 mL/min.[3][4]
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e Detection: UV @ 210 nm (low sensitivity) or Refractive Index (RI).

» Derivatization Option: If direct detection is too difficult, use the Benzoyl derivative from
Method A on a Chiralpak IA column (Mobile Phase: Hexane/IPA).

Analytical Workflow Diagram
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Caption: Integrated analytical workflow for the structural confirmation, purity assessment, and
chiral resolution of 3-(Prop-2-yn-1-yl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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